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Compound of Interest

Compound Name: ethyl beta-D-glucopyranoside

Cat. No.: B7909758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of

ethyl β-D-glucopyranoside. The information is compiled from various scientific databases and

literature, presenting quantitative data in structured tables, outlining experimental

methodologies, and providing visual diagrams to illustrate key concepts and workflows.

Chemical Identity and Structure
Ethyl β-D-glucopyranoside is an O-glycosyl compound, specifically a glycoside where an ethyl

group is linked to a glucose molecule via a β-glycosidic bond.[1][2] It is found naturally in

various plants and foods, such as sea buckthorn, and has been studied for its sensory

properties, particularly bitterness.[3][4]

IUPAC Name: (2R,3R,4S,5S,6R)-2-ethoxy-6-(hydroxymethyl)oxane-3,4,5-triol[5]

CAS Number: 3198-49-0[5][6][7]

Molecular Formula: C₈H₁₆O₆[5][6]

Molecular Weight: 208.21 g/mol [5][6][8]

Synonyms: Ethyl glucoside, β-D-Glucopyranoside, ethyl[5][9]
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Below is a 2D structural representation of the molecule.
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Caption: 2D structure of Ethyl β-D-glucopyranoside.

Quantitative Physicochemical Data
The following tables summarize the key quantitative properties of ethyl β-D-glucopyranoside.

Table 1: General and Physical Properties

Property Value Source(s)

Physical Description
White to off-white
powder/solid.

[5][7]

Melting Point
73 °C (Solvent: acetone) 98 -

100 °C
[7][9] [1][2][5]

Boiling Point
395.1 °C (Actual) 395.1 ± 42.0

°C (Predicted)
[6][10] [7]

Density 1.4 g/cm³ [6][10]

| Flash Point | 192.7 °C |[6][10] |
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Table 2: Solubility and Partitioning Coefficients

Property Value Source(s)

Qualitative Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone.

[7][9]

Water Solubility 590 g/L (Predicted) [1][2]

logP (Octanol-Water)
-1.9 (Predicted) -1.8

(Predicted)
[1][2] [8]

| pKa (Strongest Acidic) | 12.21 (Predicted) 12.96 ± 0.70 (Predicted) |[1][2] [7] |

Table 3: Optical Properties

Property Value Source(s)

| Optical Rotation [α]20/D | -36.7° (c=H₂O) |[1] |

Stability and Storage
For long-term stability, ethyl β-D-glucopyranoside should be stored under controlled conditions.

Storage Temperature: Recommended storage is between 2°C and 8°C.[6][7][10]

Atmosphere: Store under an inert gas such as Nitrogen or Argon to prevent degradation.[6]

[7]

Stock Solutions: Once prepared, solutions should be aliquoted to avoid repeated freeze-thaw

cycles. Recommended storage for stock solutions is -80°C for up to 6 months or -20°C for up

to 1 month, protected from light.[11]

Experimental Protocols & Methodologies
The characterization of ethyl β-D-glucopyranoside involves its synthesis followed by the

determination of its physicochemical properties using standard laboratory techniques.
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An established method for producing ethyl β-D-glucopyranoside is through enzymatic

synthesis.[12] This "green chemistry" approach offers high regioselectivity.

Reaction: The synthesis involves the reaction of D-glucose with ethanol, catalyzed by a β-

glucosidase enzyme (EC 3.2.1.21).[12] This is a reverse hydrolysis reaction where the

enzyme favors the formation of the glycosidic bond in a low-water environment.

Optimization: Reaction parameters such as solvent, buffer pH, temperature, substrate molar

ratio, and enzyme dosage are optimized to maximize the yield.[12]

Purification: After the synthesis, the product is separated from unreacted glucose and other

byproducts. A common method is chromatography using cation exchange resins.[12][13]

The general workflow for synthesis and characterization is illustrated below.

Starting Materials
(D-Glucose, Ethanol)

Enzymatic Synthesis
(β-glucosidase catalyst)

Purification
(Cation Exchange Chromatography)

Pure Ethyl β-D-glucopyranoside

Physicochemical Analysis

Melting Point Determination Optical Rotation Measurement Solubility Testing Spectroscopic Identification
(NMR, MS)
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Caption: General workflow for the synthesis and analysis of Ethyl β-D-glucopyranoside.

The melting point is a critical indicator of purity. It is determined by heating a small sample of

the solid material and observing the temperature range over which it transitions to a liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The reported

values for ethyl β-D-glucopyranoside vary, potentially due to different polymorphic forms or

measurement conditions (e.g., solvent of crystallization).[5][7]

Optical activity is the rotation of the plane of plane-polarized light by a chiral substance and is

measured using a polarimeter.[14][15]

A solution of the compound with a known concentration (c) is prepared in a suitable solvent

(e.g., water).

This solution is placed in a sample tube of a known path length (l).

Monochromatic, plane-polarized light (typically from a sodium D-line at 589 nm) is passed

through the sample.[15]

The instrument measures the angle (α) by which the plane of light is rotated.

The specific rotation [α] is an intensive property calculated from the observed rotation. The

negative sign for ethyl β-D-glucopyranoside (-36.7°) indicates it is levorotatory, meaning it

rotates plane-polarized light counterclockwise.[1][14]

The relationship between these properties and the physical state of the substance is visualized

below.
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Caption: State transitions of Ethyl β-D-glucopyranoside at different temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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